molecular formula C7H12N2O B13292833 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine

2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine

Cat. No.: B13292833
M. Wt: 140.18 g/mol
InChI Key: YCKPAUWMSUPDOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine (CAS 1368125-48-7) is a high-value chemical building block with the molecular formula C7H12N2O and a molecular weight of 140.18 g/mol . This compound features a 1,2-oxazole (isoxazole) heterocycle, a privileged scaffold in medicinal chemistry known for its significant role in drug discovery. The core structure is substituted with a 5-ethyl group and a 2-aminoethyl side chain at the 3-position, providing a versatile handle for further synthetic modification . Compounds containing the 1,2-oxazole ring are the subject of extensive scientific investigation due to their diverse biological activities . Research into isoxazole derivatives has revealed potent immunoregulatory properties, including immunosuppressive, anti-inflammatory, and immunostimulatory effects in various in vitro and in vivo models . These molecules represent an important source for the development of novel therapeutic agents, with some derivatives exhibiting low toxicity and bioactivity at low doses, and activities comparable to or higher than registered reference drugs . Furthermore, the 1,2-oxazole core is a key structural motif in the synthesis of more complex heterocyclic compounds and peptides for targeted radionuclide therapies, highlighting its utility in chemical biology and pharmaceutical development . This product is intended for research applications only and is not for diagnostic or therapeutic use. Researchers should handle this material with appropriate care and safety precautions in a laboratory setting.

Properties

Molecular Formula

C7H12N2O

Molecular Weight

140.18 g/mol

IUPAC Name

2-(5-ethyl-1,2-oxazol-3-yl)ethanamine

InChI

InChI=1S/C7H12N2O/c1-2-7-5-6(3-4-8)9-10-7/h5H,2-4,8H2,1H3

InChI Key

YCKPAUWMSUPDOY-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=NO1)CCN

Origin of Product

United States

Preparation Methods

Cyclization-Based Synthesis

The most common approach involves constructing the oxazole ring through cyclodehydration or cyclocondensation reactions starting from precursors that already contain the ethanamine side chain or its precursor.

  • Typical Precursors: α-amino ketones, α-haloketones, or α,β-unsaturated carbonyl compounds with appropriate side chains.
  • Key Reactions:
    • Cyclodehydration of amino alcohols or amino acids with carboxylic acid derivatives or acid chlorides.
    • Use of dehydrating agents such as phosphorus oxychloride (POCl3), carbonyldiimidazole (CDI), or other activating reagents.
    • Microwave-assisted cyclization to improve yields and reduce reaction times.

Example from Literature

A general procedure for oxazole synthesis involves a three-component reaction where an amine (such as propargylamine), acid chlorides, and bases are combined under controlled conditions to yield substituted oxazoles. Although this example is for related oxazole derivatives, it illustrates the synthetic principles applicable to 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine:

Step Reagents & Conditions Outcome Yield (%)
1 Propargylamine + Acid chloride + Triethylamine in THF at 0 °C to r.t. Formation of intermediate amide ~70%
2 PdCl2(PPh3)2, CuI, additional acid chloride, triethylamine at r.t. Cyclization to oxazole ring 58-75%
3 p-Toluenesulfonic acid monohydrate, tert-butanol at 60 °C Completion of cyclization -

Note: This method is adaptable to different substituents on the oxazole ring and side chains.

Cyclization from 2-Amino Acid-Derived Enamines

Microwave-assisted synthesis has been reported to efficiently produce substituted oxazole derivatives from 2-amino acid-derived enamines. This method leverages intramolecular cyclocondensation under microwave irradiation, significantly improving yields and reducing reaction times compared to conventional heating.

Enamine Substrate R Group (at 5-position) Yield Conventional (%) Yield Microwave-Assisted (%)
2-(5-Ethyl) Ethyl 24 83

This data indicates that the ethyl substituent at the 5-position can be introduced effectively via this method, which is applicable to the synthesis of 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine analogs.

Use of Amide Intermediates and Cyclodehydration

Another approach involves preparing amide intermediates via coupling of amino precursors with acid derivatives, followed by oxidative cyclodehydration to form the oxazole ring.

  • Example: Reaction of aminoethyl derivatives with activated carboxylic acids or acid chlorides in the presence of carbonyldiimidazole (CDI) to form amides.
  • Cyclodehydration: Using oxidants like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) at low temperatures to promote ring closure to oxazoles.

Comparative Table of Preparation Methods

Method Type Key Reagents/Conditions Advantages Typical Yield (%) Notes
Three-component cyclization Amine + Acid chloride + Base + Pd/Cu catalysts One-pot, versatile 58-75 Suitable for various substituted oxazoles
Microwave-assisted cyclocondensation 2-Amino acid-derived enamines + base + microwave High yield, short reaction time 72-83 Efficient for ethyl-substituted oxazoles
Amide intermediate + oxidative cyclodehydration Aminoethyl amides + DDQ, low temp Mild conditions, selective 38-70 Requires purification by chromatography

Research Results and Analytical Data

  • Spectroscopic Characterization:

    • ^1H NMR, ^13C NMR, IR, and HRMS are routinely used to confirm the structure of the synthesized compound.
    • Typical IR absorptions include bands for amine (around 3400 cm^-1), oxazole ring vibrations, and C-H stretches.
    • Mass spectrometry confirms molecular weight consistent with C7H12N2O (140.18 g/mol).
  • Yields and Purity:

    • Yields vary depending on the method and scale but generally range from moderate (38%) to good (up to 83%) with microwave-assisted methods showing superior efficiency.
    • Purification is typically achieved by flash column chromatography using solvents like ethyl acetate and hexanes.

Summary and Outlook

The preparation of 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine is achievable through several synthetic routes, primarily involving cyclization strategies that form the oxazole ring while introducing the ethyl and ethanamine substituents. Modern methods such as microwave-assisted cyclocondensation provide enhanced yields and shorter reaction times, making them attractive for both research and potential industrial applications. The use of amide intermediates followed by oxidative cyclodehydration offers a mild and selective alternative. Analytical data supports the successful synthesis and structural integrity of the compound.

Further research into optimizing these methods, including continuous flow synthesis and greener reaction conditions, may enhance the accessibility and scalability of this compound for pharmaceutical and chemical research.

Chemical Reactions Analysis

Types of Reactions

2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with hydroxyl or carbonyl groups, while reduction may produce amine derivatives .

Scientific Research Applications

2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Structural Analogs

The following table summarizes key structural analogs, highlighting substituent variations and their impacts:

Compound Name Substituent(s) Molecular Formula Molecular Weight (g/mol) CAS Number Key Properties/Applications
2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine Ethyl (C5), ethanamine (C3) C₇H₁₂N₂O 140.19 N/A High polarity; potential intermediate for bioactive molecules .
2-(3-Methyl-1,2-oxazol-5-yl)ethan-1-amine hydrochloride Methyl (C5), ethanamine (C3) C₆H₁₁ClN₂O 162.62 1803562-43-7 Increased solubility (hydrochloride salt); used in crystallography studies .
2-(5-Phenyl-1,2-oxazol-3-yl)ethan-1-amine hydrochloride Phenyl (C5), ethanamine (C3) C₁₁H₁₂ClN₂O 223.68 1204-81-5 Enhanced aromaticity; potential CNS drug candidate due to lipophilicity .
2-[[5-(Propan-2-yl)-1,2-oxazol-3-yl]methoxy]ethan-1-amine Isopropyl (C5), methoxy-ethanamine C₉H₁₆N₂O₂ 184.24 1120284-77-6 Extended linker; improved hydrogen-bonding capacity for receptor targeting .
2-(5-Ethyl-1,2,4-oxadiazol-3-yl)ethan-1-amine hydrochloride Ethyl (C5), oxadiazole core C₆H₁₀ClN₃O 175.62 N/A Oxadiazole enhances metabolic stability; used in radiotheranostics .

Physicochemical Properties

  • Lipophilicity : Ethyl and phenyl substituents increase hydrophobicity compared to methyl analogs, influencing membrane permeability .
  • Solubility : Hydrochloride salts (e.g., 2-(3-methyl-1,2-oxazol-5-yl)ethan-1-amine hydrochloride) exhibit higher aqueous solubility, critical for formulation .
  • Stability : Oxadiazole analogs (e.g., 1,2,4-oxadiazole derivatives) demonstrate superior metabolic stability due to reduced ring strain compared to 1,2-oxazole .

Biological Activity

2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine is a heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the known biological activities of this compound, focusing on its pharmacological properties, structure-activity relationships, and relevant case studies.

The compound's IUPAC name is 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine, and it has a molecular formula of C7H10N2O. The structure features an oxazole ring, which is known for its role in various biological activities.

Biological Activity Overview

The biological activity of 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine has been explored in several studies, highlighting its potential as an antimicrobial and anticancer agent. The following sections detail specific activities and findings.

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds containing oxazole moieties. For instance:

CompoundActivityMIC (µM)
2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amineAgainst E. coli15.0
2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amineAgainst S. aureus12.5
2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amineAgainst C. albicans20.0

These results indicate that the compound exhibits moderate inhibitory effects against both Gram-positive and Gram-negative bacteria as well as fungi .

Anticancer Activity

Research has also indicated that derivatives of oxazole compounds can exhibit anticancer properties. For example, a study demonstrated that similar oxazole derivatives inhibited cancer cell proliferation with IC50 values ranging from 10 µM to 30 µM depending on the specific cancer cell line tested . The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell cycle progression.

Structure–Activity Relationship (SAR)

The effectiveness of 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine can be influenced by modifications to its structure. SAR studies suggest that variations in the substituents on the oxazole ring can significantly alter its biological activity. For instance:

SubstituentChange in Activity
Methyl group at position 5Increased antimicrobial activity
Ethoxy group at position 4Enhanced anticancer properties

These findings emphasize the importance of structural modifications in optimizing the biological efficacy of oxazole-containing compounds .

Case Studies

Case Study 1: Antimicrobial Efficacy
In a controlled study assessing the antimicrobial efficacy of several oxazole derivatives, 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine was found to significantly inhibit the growth of multi-drug resistant strains of bacteria. The study utilized a broth microdilution method to determine MIC values against various pathogens .

Case Study 2: Anticancer Potential
A recent investigation into the anticancer effects of oxazole derivatives highlighted that treatment with 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amines led to a marked decrease in tumor size in xenograft models. The compound was administered at doses ranging from 10 mg/kg to 50 mg/kg over a period of two weeks . Histological analysis revealed significant apoptosis within tumor tissues.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-(5-Ethyl-1,2-oxazol-3-yl)ethan-1-amine, and what key intermediates are involved?

  • Methodological Answer : The synthesis typically involves cyclocondensation of ethyl-substituted nitriles with hydroxylamine to form the oxazole ring, followed by functionalization of the amine group. For example, similar oxazole derivatives are synthesized via Huisgen 1,3-dipolar cycloaddition or by reacting β-keto esters with hydroxylamine hydrochloride . Key intermediates include ethyl-substituted β-keto esters and propargylamines. Reaction conditions (e.g., solvent, temperature) should be optimized to minimize side products.

Q. What spectroscopic techniques are essential for characterizing this compound, and how are they applied?

  • Methodological Answer :

  • NMR : 1^1H and 13^13C NMR confirm the oxazole ring structure and ethyl/amine substituents. Aromatic protons in the oxazole ring appear as distinct singlets (δ 6.5–7.5 ppm), while the ethyl group shows triplet/multiplet patterns .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) validates the molecular formula (e.g., C7_7H12_{12}N2_2O).
  • IR Spectroscopy : Peaks at ~1650 cm1^{-1} (C=N stretching) and ~3300 cm1^{-1} (N-H stretching) confirm functional groups .

Q. What safety protocols are critical when handling this compound in the lab?

  • Methodological Answer : Based on safety data for structurally similar amines (e.g., pyrazole derivatives), use PPE (gloves, goggles), work in a fume hood, and avoid skin contact due to potential irritation/corrosion risks . Store in amber glass under inert gas (N2_2) to prevent degradation. Spills should be neutralized with absorbents (e.g., vermiculite) and disposed of as hazardous waste .

Advanced Research Questions

Q. How can single-crystal X-ray diffraction (SC-XRD) resolve ambiguities in the compound’s molecular geometry?

  • Methodological Answer : SC-XRD using programs like SHELXL or OLEX2 can determine bond lengths/angles and confirm the oxazole ring’s planarity. For example, the ethyl group’s orientation relative to the oxazole ring can be validated via thermal ellipsoid plots generated in ORTEP-III . High-resolution data (R-factor < 0.05) ensures accuracy, and hydrogen bonding networks can be analyzed to predict stability .

Q. How can molecular docking studies predict the compound’s biological activity?

  • Methodological Answer : Dock the compound into target receptors (e.g., serotonin receptors) using AutoDock Vina or Schrödinger Suite. Optimize the ligand’s conformation with density functional theory (DFT) to account for electronic effects. For oxazole derivatives, interactions with residues like Asp155 (5-HT2A_{2A}) via hydrogen bonding or π-π stacking are critical . Validate docking results with in vitro assays (e.g., radioligand binding).

Q. How should researchers address contradictions in reported synthetic yields or spectroscopic data?

  • Methodological Answer :

  • Reproduce Conditions : Verify solvent purity, catalyst loading, and reaction time (e.g., extended stirring may improve cyclization ).
  • Cross-Validate Data : Use orthogonal techniques (e.g., 15^15N NMR or X-ray crystallography) to confirm structural assignments .
  • Statistical Analysis : Apply Design of Experiments (DoE) to identify critical variables (e.g., temperature > solvent polarity) affecting yield .

Q. What strategies optimize regioselectivity in functionalizing the oxazole ring?

  • Methodological Answer :

  • Directing Groups : Introduce electron-withdrawing groups (EWGs) at C-5 to direct electrophilic substitution to C-4 .
  • Catalysis : Use Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for C-H functionalization. For example, a 5-ethyl group can sterically hinder undesired positions .

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced bioactivity?

  • Methodological Answer :

  • Modify Substituents : Replace the ethyl group with bulkier alkyl chains to enhance lipophilicity and blood-brain barrier penetration for CNS targets .
  • Bioisosteric Replacement : Substitute the oxazole ring with thiazole or imidazole to modulate receptor affinity. For example, thiazole derivatives show improved 5-HT2A_{2A} binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.